Cas no 212141-51-0 (Vatalanib dihydrochloride)

• Product Name: Vatalanib dihydrochloride
• CAS No: 212141-51-0
• MF: C₂₀H₁₇Cl₃N₄
• MW: 419.73478102684
• MDL: MFCD08458963
• CID: 66857
• PubChem ID: 22386467
• Update Time: 2025-10-30

Vatalanib dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorophenyl)-4-(pyridin-4-ylmethyl)phthalazin-1-amine dihydrochloride
• N-(4-Chlorophenyl)-4-(4-pyridinylmethyl)-1-phthalazinamine dihydrochloride
• Vatalanib (PTK787) 2HCl
• Vatalanib (hydrochloride)
• Vatalanib Dihydrochl
• Vatalanib Dihydrochloride
• CGP-79787
• CGP-79787D
• PTK
• PTK787
• ZK 222584, PTK
• ZK-222584
• Vatalanib 2HCl
• Vatalanib (dihydrochloride)
• PTK/ZK
• PTK787 dihydrochloride
• Vatalanib Dihydrochloride/
• DSSTox_RID_83264
• DSSTox_CID_28999
• DSSTox_GSID_49073
• Vatalanib,Dihydrochloride-Salt
• Vatalanib Dihydrochloride Salt
• BIFK00
• CCG-264820
• CS-0149
• s1101
• ZK222584
• ZK 222584 (cpg-79787) 2HCl
• DTXCID6028999
• AC-30577
• EX-A334
• N-(4-chlorophenyl)-4-((pyridin-4-yl)methyl)phthalazin-1-amine dihydrochloride
• CGP-797870 dihydrochloride
• N-(4-chlorophenyl)-4-[(pyridin-4-yl)methyl]phthalazin-1-amine dihydrochloride
• DTXSID5049073
• SCHEMBL905616
• CAS-212141-51-0
• BCP27632
• Tox21_113631
• EX-8584
• A851344
• 3AMG9AK8TJ
• N-(4-chlorophenyl)-4-(pyridin-4-ylmethyl)phthalazin-1-amine dihydrochloride.
• 212141-51-0
• ZK-222584 dihydrochloride
• AZUQEHCMDUSRLH-UHFFFAOYSA-N
• AS-58428
• Vatalanib HCl
• J-523048
• SW198937-2
• CHEMBL2142861
• 1-(4-Chloroanilino)-4-(4-pyridylmethyl)phthalazine dihydrochloride
• FT-0675790
• HY-12018
• AKOS005146306
• J-013921
• Vatalanib (PTK787) diHydrochloride
• Vatalanib (dihydrochloride);PTK787 dihydrochloride; CGP-797870 dihydrochloride; ZK-222584 dihydrochloride
• CGP-79787 dihydrochloride
• N-(4-chlorophenyl)-4-(pyridin-4-ylmethyl)phthalazin-1-amine;dihydrochloride
• NCGC00181350-02
• CHEBI:228537
• Vatalanib?
• Vatalanib dihydrochloride

• MDL： MFCD08458963
• Inchi： 1S/C20H15ClN4.2ClH/c21-15-5-7-16(8-6-15)23-20-18-4-2-1-3-17(18)19(24-25-20)13-14-9-11-22-12-10-14;;/h1-12H,13H2,(H,23,25);2*1H
• InChI Key： AZUQEHCMDUSRLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=C2C=CC=CC2=C(CC2C=CN=CC=2)N=N1.Cl.Cl

Computed Properties

• Exact Mass: 418.05200
• Monoisotopic Mass: 418.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: Not available
• Melting Point: 268-2700C
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 50.70000
• LogP: 6.68960

Vatalanib dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Vatalanib dihydrochloride

Vatalanib Dihydrochloride: A Comprehensive Overview

Vatalanib dihydrochloride (CAS No. 212141-51-0) is a highly potent and selective inhibitor of vascular endothelial growth factor receptor 2 (VEGFR-2), a critical mediator in angiogenesis and tumor growth. This compound has garnered significant attention in the field of oncology due to its potential to disrupt tumor vasculature and inhibit cancer progression. Recent studies have highlighted its efficacy in preclinical models, paving the way for further exploration in clinical settings.

The chemical structure of Vatalanib dihydrochloride is characterized by its ability to selectively bind to VEGFR-2, thereby blocking downstream signaling pathways that promote endothelial cell proliferation and migration. This selectivity is crucial, as it minimizes off-target effects and enhances the therapeutic index. Preclinical trials have demonstrated that Vatalanib dihydrochloride exhibits potent antiangiogenic activity, making it a promising candidate for the treatment of various solid tumors.

Recent advancements in molecular biology have allowed researchers to better understand the mechanisms underlying Vatalanib dihydrochloride's activity. For instance, studies have shown that it not only inhibits VEGFR-2 but also modulates other key pathways involved in tumor angiogenesis, such as the PI3K/AKT/mTOR pathway. This dual mechanism of action enhances its therapeutic potential and underscores its role as a multifaceted anticancer agent.

In terms of pharmacokinetics, Vatalanib dihydrochloride demonstrates favorable absorption and bioavailability profiles, which are essential for effective drug delivery. Its ability to penetrate tumor tissues efficiently ensures that therapeutic concentrations can be achieved with manageable dosing regimens. Additionally, preclinical data suggest that Vatalanib dihydrochloride has a favorable safety profile, with minimal toxicity observed at therapeutic doses.

The therapeutic potential of Vatalanib dihydrochloride extends beyond monotherapy, as it has shown synergistic effects when combined with other anticancer agents. For example, studies have demonstrated enhanced antitumor activity when Vatalanib dihydrochloride is administered in combination with chemotherapeutic agents or immune checkpoint inhibitors. This combinatorial approach could potentially overcome resistance mechanisms and improve overall treatment outcomes.

Looking ahead, the development of Vatalanib dihydrochloride is expected to proceed through phase I/II clinical trials, where its safety, tolerability, and efficacy will be rigorously evaluated in patients with advanced cancers. The integration of cutting-edge technologies, such as biomarker analysis and personalized medicine approaches, will further refine its therapeutic application and optimize patient outcomes.

In conclusion, Vatalanib dihydrochloride represents a significant advancement in the field of targeted cancer therapy. Its unique mechanism of action, coupled with promising preclinical results, positions it as a compelling candidate for addressing unmet medical needs in oncology. As research continues to unfold, the full potential of this compound will be realized, offering new hope for patients battling cancer worldwide.